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Introduction

Gunshot residue (GSR) consists of all particulate matter expelled from the muzzle of a firearm

upon discharge.[1] It is primarily composed of burnt and unburnt particles from the explosive

primer and propellant, as well as metallic fragments from the bullet, cartridge case, and firearm

barrel.[1] The primary inorganic components of interest in GSR analysis are lead (Pb), barium

(Ba), and antimony (Sb), which originate from the primer.[2][3] The sodium rhodizonate test is a

highly sensitive and specific chromophoric (color-producing) method for the detection of lead, a

key component of gunshot residue.[4][5][6] This test is a valuable presumptive tool in forensic

investigations to determine the presence of GSR on various surfaces, such as clothing, skin,

and inanimate objects, and can assist in estimating muzzle-to-target distance.[4][7]

Principle of the Test

The sodium rhodizonate test is a chemical colorimetric test that specifically identifies the

presence of lead.[4][8] The procedure involves the application of a saturated solution of sodium

rhodizonate to the surface being tested. In the presence of lead, the sodium rhodizonate reacts

to form a pink-colored complex.[7] To confirm the presence of lead and eliminate false positives

from other heavy metals, the area is subsequently treated with a dilute hydrochloric acid

solution.[7] If lead is present, the pink color will transition to a blue-violet color, confirming a

positive result.[6][7] The test can detect various forms of lead, including vaporous lead (smoke),

particulate lead, and lead from primer residues like lead azide or lead styphnate.[4][7]
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It is crucial to perform the Modified Griess Test for nitrites prior to the sodium rhodizonate test

to prevent chemical interference.[4][9][10] The sodium rhodizonate test can interfere with the

detection of nitrites, whereas the Griess test does not affect the subsequent analysis for lead.

[9]

Complementary Analysis: The Modified Griess Test

The Modified Griess Test is performed to detect nitrite compounds, which are byproducts of the

combustion of gunpowder.[1][9] This test helps in visualizing the pattern of powder residue

around a suspected bullet hole, which is essential for estimating the muzzle-to-target distance.

[9] A positive result, indicated by an orange-red color, suggests the presence of nitrites from

burnt or partially burnt smokeless powder.[8]

Experimental Protocols
Safety Precautions: Standard laboratory personal protective equipment (PPE), including

gloves, eye protection, and a lab coat, should be worn during reagent preparation and testing.

[6]

Modified Griess Test Protocol
This test must be conducted before the Sodium Rhodizonate Test.[4][9][10]

Reagents and Materials:
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Reagent/Material Preparation Shelf Life

Sensitized Paper

Commercially available or

prepared by treating

photographic paper with a

solution of sulfanilic acid and

alpha-naphthol.

Varies by manufacturer; store

in a cool, dark place.

15% Acetic Acid Solution
Mix 15 ml of glacial acetic acid

with 85 ml of distilled water.[8]

Store in a sealed bottle at

room temperature.

Nitrite Test Swabs (Positive

Control)

Dissolve 0.06 g of sodium

nitrite in 100 ml of water.

Saturate cotton swabs in the

solution, allow them to dry, and

store in an airtight container.[8]

Stable for an extended period

if stored properly.

Nitrite-Free Cheesecloth or

Filter Paper

Electric Iron

Procedure:

Control Test: Before proceeding, test the sensitized paper by moistening a nitrite test swab

with the 15% acetic acid solution and touching it to a corner of the paper. An immediate

orange color confirms the paper's sensitivity to nitrites.[11]

Sample Preparation: Place the item to be tested (e.g., clothing) on a clean, flat surface.

Test Setup: Place a piece of the sensitized paper, emulsion side up, on a clean surface.

Place a piece of nitrite-free cheesecloth or filter paper over the sensitized paper.

Application of Acetic Acid: Moisten another piece of cheesecloth or filter paper with the 15%

acetic acid solution and place it over the area of the evidence to be tested.

Transfer of Nitrites: Place the evidence item, questioned side down, onto the prepared

layers.
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Heat Application: Apply heat and pressure with an iron set to a medium temperature. The

heat will cause the acetic acid to vaporize and carry any nitrite residues from the evidence

onto the sensitized paper.[8]

Interpretation: After heating, carefully separate the layers. Any orange to red-orange patterns

on the sensitized paper indicate the presence of nitrites.[8][11] Document the results

photographically.

Sodium Rhodizonate Test Protocol
Reagents and Materials:

Reagent/Material Preparation Shelf Life

Saturated Sodium

Rhodizonate Solution

Add a small amount of sodium

rhodizonate powder to distilled

water in a beaker and stir until

the solution is the color of

strong tea and a small amount

of powder remains undissolved

at the bottom.[6][7]

Prepare fresh for immediate

use (effective for about one

hour).[7]

2.8 pH Buffer Solution

Dissolve 1.9 g of sodium

bitartrate and 1.5 g of tartaric

acid in 100 ml of distilled water.

Gentle heating and stirring

may be required.[6][8]

One year when stored in a

clean, sealed bottle.[6]

5% Hydrochloric Acid (HCl)

Solution

Add 5 ml of concentrated

hydrochloric acid to 95 ml of

distilled water.[6][8]

One year when stored in a

sealed bottle.[6]

Lead Standard (Positive

Control)

A known piece of lead or a

lead bullet.[6][10]

Spray Bottles For application of reagents.

Procedure:
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Control Test: On a discrete area of the evidence or a separate test material, create a mark by

rubbing a known lead source.[6] Perform the test on this mark to ensure the reagents are

working correctly. A blue-violet color should appear only in the area of the lead mark.[6]

Application of Sodium Rhodizonate: Lay the item to be tested on a clean, flat surface. Spray

the questioned area with the saturated sodium rhodizonate solution. The area will turn a

yellow-orange color.[6]

Application of Buffer Solution: Spray the same area with the 2.8 pH buffer solution. This will

remove the yellow background color. The presence of pink may indicate lead or other heavy

metals.[6][7]

Confirmation with HCl: Spray the area with the 5% HCl solution. If lead is present, the pink

color will fade and a distinct blue-violet color will appear.[6][7]

Interpretation: A blue-violet color is a positive result for the presence of lead.[4][6] The

absence of this color indicates a negative result. Document all results with high-resolution

photography.

Visualization of Experimental Workflow
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Caption: Workflow for Gunshot Residue Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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